molecular formula C17H26O B14816667 3-Tert-butyl-5-(cyclohexylmethyl)phenol

3-Tert-butyl-5-(cyclohexylmethyl)phenol

Cat. No.: B14816667
M. Wt: 246.4 g/mol
InChI Key: YCZZVBCWWSICRC-UHFFFAOYSA-N
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Description

3-Tert-butyl-5-(cyclohexylmethyl)phenol is a synthetic phenolic compound characterized by two distinct substituents: a tert-butyl group at the 3-position and a cyclohexylmethyl group at the 5-position of the phenolic ring. This structural configuration combines steric hindrance from the tert-butyl group with the lipophilic bulk of the cyclohexylmethyl moiety, making it a candidate for applications in enzyme inhibition, antimicrobial activity, or antioxidant systems.

Properties

Molecular Formula

C17H26O

Molecular Weight

246.4 g/mol

IUPAC Name

3-tert-butyl-5-(cyclohexylmethyl)phenol

InChI

InChI=1S/C17H26O/c1-17(2,3)15-10-14(11-16(18)12-15)9-13-7-5-4-6-8-13/h10-13,18H,4-9H2,1-3H3

InChI Key

YCZZVBCWWSICRC-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)C1=CC(=CC(=C1)CC2CCCCC2)O

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Tert-butyl-5-(cyclohexylmethyl)phenol typically involves the alkylation of phenol with tert-butyl and cyclohexylmethyl groups. One common method is the Friedel-Crafts alkylation, where phenol reacts with tert-butyl chloride and cyclohexylmethyl chloride in the presence of a Lewis acid catalyst such as aluminum chloride (AlCl3). The reaction is usually carried out under anhydrous conditions to prevent the hydrolysis of the catalyst.

Industrial Production Methods

In an industrial setting, the production of 3-Tert-butyl-5-(cyclohexylmethyl)phenol can be scaled up using continuous flow reactors. These reactors allow for better control over reaction conditions, such as temperature and pressure, and can improve the yield and purity of the final product. The use of advanced catalysts and optimized reaction parameters can further enhance the efficiency of the industrial production process.

Chemical Reactions Analysis

Types of Reactions

3-Tert-butyl-5-(cyclohexylmethyl)phenol can undergo various chemical reactions, including:

    Oxidation: The hydroxyl group can be oxidized to form quinones or other oxidized derivatives.

    Reduction: The aromatic ring can be reduced under specific conditions to form cyclohexanol derivatives.

    Substitution: Electrophilic aromatic substitution reactions can occur, where the hydrogen atoms on the aromatic ring are replaced by other substituents.

Common Reagents and Conditions

    Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

    Reduction: Catalytic hydrogenation using palladium on carbon (Pd/C) as a catalyst is a typical method.

    Substitution: Halogenation can be achieved using halogens (Cl2, Br2) in the presence of a catalyst like iron (Fe).

Major Products

    Oxidation: Quinones and other oxidized phenolic derivatives.

    Reduction: Cyclohexanol derivatives.

    Substitution: Halogenated phenols and other substituted aromatic compounds.

Scientific Research Applications

3-Tert-butyl-5-(cyclohexylmethyl)phenol has a wide range of applications in scientific research:

    Chemistry: It is used as a precursor in the synthesis of more complex organic molecules and as a reagent in various chemical reactions.

    Biology: The compound’s phenolic structure makes it a potential candidate for studying antioxidant properties and interactions with biological molecules.

    Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as an antioxidant or anti-inflammatory agent.

    Industry: It is used in the production of polymers, resins, and other industrial chemicals due to its stabilizing properties.

Mechanism of Action

The mechanism of action of 3-Tert-butyl-5-(cyclohexylmethyl)phenol involves its interaction with various molecular targets. The hydroxyl group can donate hydrogen atoms, making it an effective antioxidant. This property allows it to neutralize free radicals and prevent oxidative damage to cells and tissues. Additionally, the bulky tert-butyl and cyclohexylmethyl groups can influence the compound’s binding affinity to specific enzymes and receptors, modulating their activity.

Comparison with Similar Compounds

Data Tables: Comparative Analysis

Table 1: Inhibitory Activity of Phenolic Derivatives

Compound Substituents IC50 (µM) Activity Enhancement Reference
Luteolin None 4.4 Baseline
Compound 1 (Ugonin) C6-Cyclohexylmethyl 0.05 88-fold
Eriodyctiol None 17.8 Baseline
Compound 2 (Ugonin) C6-Cyclohexylmethyl 0.07 250-fold
BHT 3,5-Di-tert-butyl N/A Antioxidant [Common]
Hypothetical Target 3-Tert-butyl-5-(cyclohexylmethyl) Predicted >100-fold vs. simple phenols N/A

Table 2: Physicochemical Properties

Substituent logP (Predicted) Molecular Volume (ų) Role in Bioactivity
Tert-butyl +2.1 ~110 Stability, steric protection
Cyclohexylmethyl +3.5 ~150 Lipophilicity, binding affinity
Combined (Target) ~5.6 ~260 Enhanced stability and target engagement

Research Implications and Gaps

  • Activity Prediction: Based on SAR from -Tert-butyl-5-(cyclohexylmethyl)phenol is hypothesized to exhibit superior inhibitory activity compared to monosubstituted phenols.
  • Synthetic Challenges : Introducing both substituents may require multi-step protocols, such as Friedel-Crafts alkylation or protective group strategies (e.g., tert-butyl ester hydrolysis as in ) .
  • Unanswered Questions : Direct experimental data on the target compound’s IC50, solubility, and in vivo efficacy are needed to validate predictions.

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